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Compound of Interest

Compound Name: 1-Methylcyclopropanemethanol

Cat. No.: B1329797 Get Quote

An In-Depth Technical Guide to 1-Methylcyclopropanemethanol for Researchers and Drug

Development Professionals

Introduction
In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation

of small, conformationally constrained structural motifs is a key strategy for optimizing the

pharmacological profile of lead compounds. Among these, the cyclopropyl group has garnered

significant attention for its unique electronic properties and its ability to impart favorable

characteristics such as increased potency, enhanced metabolic stability, and improved

membrane permeability.[1] This guide provides a comprehensive technical overview of 1-
Methylcyclopropanemethanol, a versatile building block bearing this valuable cyclopropyl

moiety.

This document will delve into the core chemical and physical properties of 1-
Methylcyclopropanemethanol, its synthesis, spectroscopic characterization, and its

applications as a key intermediate in the synthesis of complex organic molecules. The

information presented herein is intended to equip researchers, scientists, and drug

development professionals with the critical knowledge required to effectively utilize this

compound in their research and development endeavors.
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CAS Number: 2746-14-7[2][3][4][5][6]

Molecular Formula: C₅H₁₀O[3][4]

Molecular Weight: 86.13 g/mol [3][4][5]

Synonyms: (1-Methylcyclopropyl)methanol, 1-Methylcyclopropylcarbinol[7]

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical properties of a building block is paramount

for its effective use in synthesis and for predicting the properties of its derivatives.

Physical Properties
Property Value Source

Appearance Colorless to light yellow liquid [8]

Boiling Point 128 °C @ 750 mmHg [5][8]

Density 0.887 g/mL at 25 °C [5][8]

Refractive Index (n20/D) 1.431 [5][8]

Flash Point 34 °C (93.2 °F) - closed cup [5]

Solubility
Soluble in water (estimated at

4.649e+004 mg/L @ 25 °C)
[2]

Spectroscopic Data
Spectroscopic analysis is essential for the unambiguous identification and characterization of

1-Methylcyclopropanemethanol.

¹H NMR Spectroscopy
The proton NMR spectrum of 1-Methylcyclopropanemethanol provides distinct signals

corresponding to the different proton environments in the molecule.
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¹H NMR (Simulated): The spectrum is expected to show signals for the methyl protons, the

methylene protons of the cyclopropane ring, the methylene protons of the hydroxymethyl

group, and the hydroxyl proton. The diastereotopic nature of the cyclopropyl methylene

protons may lead to complex splitting patterns.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum offers a clear fingerprint of the carbon skeleton.[9]

¹³C NMR (CDCl₃, 400 MHz): The spectrum will exhibit distinct peaks for the methyl carbon,

the quaternary cyclopropyl carbon, the two equivalent cyclopropyl methylene carbons, and

the hydroxymethyl carbon. The chemical shifts are influenced by the strain of the

cyclopropane ring and the electronegativity of the attached oxygen atom.[9][10]

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Mass Spectrum (Electron Ionization): The mass spectrum of 1-
Methylcyclopropanemethanol will show a molecular ion peak (M⁺) at m/z = 86.[6]

Common fragmentation pathways for alcohols include the loss of a water molecule (M-18)

and alpha-cleavage.[11][12][13][14] For 1-Methylcyclopropanemethanol, a prominent

fragment would be expected from the loss of the hydroxymethyl radical, leading to a stable

tertiary cyclopropyl cation.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

FTIR Spectrum: The IR spectrum of 1-Methylcyclopropanemethanol will be characterized

by a broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching

vibration of the alcohol.[15] C-H stretching vibrations of the methyl and cyclopropyl groups

will appear in the 2850-3000 cm⁻¹ region.[15] The C-O stretching vibration will be observed

in the 1000-1260 cm⁻¹ range.[15]

Synthesis of 1-Methylcyclopropanemethanol
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The synthesis of 1-Methylcyclopropanemethanol can be efficiently achieved through the

cyclopropanation of an appropriate alkene precursor. The Simmons-Smith reaction is a classic

and reliable method for this transformation.[16][17]

Experimental Protocol: Simmons-Smith
Cyclopropanation of 2-Methyl-2-propen-1-ol
This protocol describes a representative procedure for the synthesis of 1-
Methylcyclopropanemethanol.

Reaction Scheme:

2-Methyl-2-propen-1-ol

1-Methylcyclopropanemethanol

Simmons-Smith Reaction

CH₂I₂,
Zn(Cu)

Reagent Formation

Cyclopropanation

Zinc-Copper Couple

Iodomethylzinc Iodide
(Simmons-Smith Reagent)

Diiodomethane

Butterfly Transition State

2-Methyl-2-propen-1-ol

1-Methylcyclopropanemethanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Methylcyclopropanemethanol CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329797#1-methylcyclopropanemethanol-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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